Cas no 6936-58-9 (1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate)
6936-58-9 structure
Product Name:1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate
CAS No:6936-58-9
MF:C14H9BrO4
MW:321.122863531113
CID:530252
PubChem ID:229151
Update Time:2025-04-19
1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate
- (6-bromo-1,3-benzodioxol-5-yl) benzoate
- 5-Benzoyloxy-6-brom-benzo[1,3]dioxol
- 5-benzoyloxy-6-bromo-benzo[1,3]dioxole
- 6-bromo-1,3-benzodioxol-5-yl benzoate
- AC1L5GR4
- AC1Q60XT
- AG-J-58312
- AR-1H1031
- CTK5C9513
- NSC22580
- DTXSID70281708
- 6936-58-9
- NSC-22580
-
- Inchi: 1S/C14H9BrO4/c15-10-6-12-13(18-8-17-12)7-11(10)19-14(16)9-4-2-1-3-5-9/h1-7H,8H2
- InChI Key: JEIDGPDHDMIOBQ-UHFFFAOYSA-N
- SMILES: BrC1=CC2=C(C=C1OC(C1C=CC=CC=1)=O)OCO2
Computed Properties
- Exact Mass: 319.96837
- Monoisotopic Mass: 319.968
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.603
- Boiling Point: 456.9°Cat760mmHg
- Flash Point: 230.2°C
- Refractive Index: 1.635
- PSA: 44.76
1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate Related Literature
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
6936-58-9 (1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent